N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide

• IUPAC Name: N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C16H12N4O6S/c1-27(24,25)13-7-3-5-11(9-13)15-18-19-16(26-15)17-14(21)10-4-2-6-12(8-10)20(22)23/h2-9H,1H3,(H,17,19,21)
• InChI Key: YNAPWTGWDYEWFJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N4O6S
• Molecular Weight: 388.4 g/mol

Description

The compound contains several functional groups including a methylsulfonyl group, an oxadiazole ring, and a nitrobenzamide moiety. These groups are known to impart various properties to the compound and can be involved in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central oxadiazole ring. The presence of the nitro group on the benzamide moiety could potentially introduce some interesting electronic effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the oxadiazole ring is a heterocycle that can participate in various chemical reactions. The nitro group is also a strong electron-withdrawing group, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could increase the compound’s polarity, affecting its solubility in different solvents.

Scientific Research Applications

Antimalarial Activity

. Malaria remains a significant global health challenge, and resistance to existing therapies necessitates the discovery of new drugs. Compound 1 demonstrated potent anti-plasmodial activity (Pf3D7 IC50 of 29 nM) and favorable pharmacokinetic properties. It inhibits Plasmodium falciparum phosphatidylinositol-4-kinase (PfPI4K), making it a promising candidate for further exploration.

Antiviral Potential

While not directly related to the compound , the introduction of a methyl phenyl sulfone group into drug molecules has been shown to enhance antiproliferative activity against tumor cells. . Although more research is needed, it highlights the potential of similar chemical moieties in antiviral applications.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promising antibacterial activity, future research could focus on optimizing its structure to improve its effectiveness.